Cas no 2877703-26-7 (N-{[1-(5-ethylpyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide)

• Product Name: N-{[1-(5-ethylpyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide
• CAS No: 2877703-26-7
• MF: C₁₇H₂₅FN₄O₂
• MW: 336.404407262802
• CID: 5309418
• PubChem ID: 165432155
• Update Time: 2025-10-29

N-{[1-(5-ethylpyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• F6822-3747
• 2877703-26-7
• N-{[1-(5-ethylpyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide
• AKOS040887415

• Inchi： 1S/C17H25FN4O2/c1-2-13-9-19-16(20-10-13)22-6-4-17(18,5-7-22)12-21-15(23)14-3-8-24-11-14/h9-10,14H,2-8,11-12H2,1H3,(H,21,23)
• InChI Key： XTBZVIKMRLKOTE-UHFFFAOYSA-N
• SMILES： FC1(CNC(C2COCC2)=O)CCN(C2N=CC(CC)=CN=2)CC1

Computed Properties

• Exact Mass: 336.19615422g/mol
• Monoisotopic Mass: 336.19615422g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 24
• Rotatable Bond Count: 5
• Complexity: 421
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 67.4Ų

Additional information on N-{[1-(5-ethylpyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide

N-{[1-(5-ethylpyrimidin-2-yl)-4-fluoropiperidin-4-yl]methyl}oxolane-3-carboxamide: A Comprehensive Overview

The compound N-{[1-(5-ethylpyrimidin-2-yl)-4-fluoropiperidin-4-yl-methyl}oxolane-3-carboxamide is a sophisticated chemical entity with significant potential in the field of biopharmaceuticals. This compound belongs to a class of molecules that have garnered considerable attention due to their unique structural features and promising pharmacological profiles. The synthesis, characterization, and biological activity of this compound have been explored extensively in recent years, contributing to its reputation as a cutting-edge molecule in drug discovery.

One of the most notable aspects of this compound is its intricate chemical structure, which combines elements from both heterocyclic chemistry and peptide-based drug design. The presence of the pyrimidine ring, substituted with an ethyl group at position 5, introduces a level of complexity that is often associated with high specificity in biological systems. Additionally, the piperidine ring, bearing a fluorine atom at position 4, adds another layer of structural diversity that may enhance its pharmacokinetic properties.

The compound's ability to form stable co-crystals with various proteins has been a subject of interest in recent studies. These findings suggest that the molecule may have potential applications in crystallography and structure-based drug design. Furthermore, preliminary assays indicate that this compound exhibits moderate activity against several kinase targets, making it a valuable candidate for the development of enzymatic inhibitors.

Recent advancements in computational chemistry have enabled researchers to gain deeper insights into the molecular dynamics of this compound. Quantum mechanical calculations have revealed that the electronic environment around the pyrimidine ring plays a critical role in determining its interactions with biological macromolecules. These findings not only enhance our understanding of the compound's behavior but also provide valuable guidance for further optimization efforts.

Another area of active research involving this compound is its metabolic stability and bioavailability. Studies have shown that the molecule undergoes minimal hepatic metabolism, which may reduce the likelihood of drug-drug interactions. Additionally, its relatively high oral bioavailability suggests that it could be a viable candidate for oral delivery, a critical factor in the development of patient-friendly pharmaceuticals.

Despite its promising attributes, challenges remain in fully realizing the potential of this compound. Issues such as solubility and permeability, which are common hurdles in drug development, require further investigation. Ongoing efforts to optimize these properties through structural modifications are expected to yield improved versions of the molecule, potentially paving the way for clinical trials.

Moreover, collaborative research between academic institutions and pharmaceutical companies has been instrumental in advancing our knowledge of this compound. Multidisciplinary approaches, combining expertise in medicinal chemistry, pharmacology, and computational biology, have proven to be highly effective in addressing the complexities associated with its development.

Looking ahead, the compound N-{[1-(5-ethylpyrimidin-2-yl)-4-fluoropiperidin-4-yl-methyl}oxolane-3-carboxamide is poised to play a significant role in the advancement of biopharmaceutical innovation. Its unique structural characteristics, coupled with its promising biological activity, make it a compelling subject for further investigation. As research continues to uncover new insights into its behavior and applications, this compound may well emerge as a key player in the development of next-generation therapeutic agents.